Cas no 1158749-25-7 (Benzodthiazole-5-carboxamide)

Benzodthiazole-5-carboxamide structure
Benzodthiazole-5-carboxamide structure
Product Name:Benzodthiazole-5-carboxamide
CAS No:1158749-25-7
MF:C8H6N2OS
MW:178.211040019989
CID:1038389
PubChem ID:68934914
Update Time:2025-04-20

Benzodthiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

    • Benzo[d]thiazole-5-carboxamide
    • AK100773
    • ANW-69937
    • CTK8C3311
    • KB-250782
    • SureCN4155826
    • DB-332872
    • 1,3-benzothiazole-5-carboxamide
    • A893791
    • Z1255366065
    • DTXSID20739320
    • SCHEMBL4155826
    • SHWZYKANRZAEAP-UHFFFAOYSA-N
    • 1158749-25-7
    • 5-Benzothiazolecarboxamide
    • O11692
    • AKOS016001987
    • Benzodthiazole-5-carboxamide
    • MDL: MFCD12408383
    • Inchi: 1S/C8H6N2OS/c9-8(11)5-1-2-7-6(3-5)10-4-12-7/h1-4H,(H2,9,11)
    • InChI Key: SHWZYKANRZAEAP-UHFFFAOYSA-N
    • SMILES: S1C=NC2C=C(C(N)=O)C=CC1=2

Computed Properties

  • Exact Mass: 178.02008399g/mol
  • Monoisotopic Mass: 178.02008399g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 84.2Ų

Benzodthiazole-5-carboxamide Pricemore >>

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